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Introduction

Quizalofop-P-ethyl is a selective, post-emergence herbicide widely used for the control of

annual and perennial grass weeds in a variety of broadleaf crops.[1][2] It belongs to the

aryloxyphenoxypropionate ("fop") group of herbicides and functions by inhibiting the acetyl-CoA

carboxylase (ACCase) enzyme, which is essential for fatty acid synthesis in grasses.[1][2][3]

This systemic herbicide is absorbed by the foliage and translocated to the growing points of the

plant, leading to weed death.[1][3][4] For broad-spectrum weed control, quizalofop-P is often

applied in combination with broadleaf herbicides. This can be achieved through tank-mixing,

where herbicides are combined in the spray tank and applied simultaneously, or through

sequential applications, where herbicides are applied at different times.[5] This guide provides

a comparative analysis of the efficacy of quizalofop-P tank-mixes versus sequential

applications, supported by experimental data.

Comparative Efficacy: Tank-Mixing vs. Sequential
Applications
The primary concern with tank-mixing quizalofop-P with certain broadleaf herbicides is the

potential for antagonism, which can lead to reduced grass weed control compared to applying

quizalofop-P alone.[6][7][8][9] Antagonism is more frequently observed when grass and

broadleaf herbicides are mixed.[9]
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Several studies have documented antagonistic interactions when quizalofop-P is tank-mixed

with various broadleaf herbicides, particularly those from the acetolactate synthase (ALS)-

inhibiting and synthetic auxin groups.[7][9] For instance, tank-mixing quizalofop with ALS-

inhibiting herbicides has consistently resulted in antagonism for grass weed control.[7]

Similarly, auxinic herbicides like 2,4-D have been shown to be antagonistic tank-mix partners,

reducing the control of several grass weed species.[7][9]

The addition of propanil to quizalofop has also been found to antagonize its efficacy against

multiple grass species.[7] Research has shown that a tank-mix of quizalofop with propanil and

quinclorac resulted in 7% to 20% lower control of barnyardgrass and weedy rice than the

expected values.[7]

Overcoming Antagonism with Sequential Applications

Sequential applications, where quizalofop-P and the broadleaf herbicide are applied

separately with a time interval, can often overcome the antagonism observed in tank-mixes.[6]

[7] Applying the grass herbicide 24 hours before the broadleaf herbicide has been shown to

maintain effective grass control.[7]

For example, a study on the interaction of imazethapyr with several graminicides, including

quizalofop, found that tank-mixing resulted in an antagonistic interaction. However, sequential

applications of imazethapyr either 5 days before or 1 day after the graminicide application

successfully overcame this antagonism.[7]

Experimental Data
The following tables summarize quantitative data from various studies comparing the efficacy

of quizalofop-P tank-mixes and sequential applications.

Table 1: Efficacy of Quizalofop-P Tank-Mixes on Various Weed Species
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Tank-Mix
Partner

Weed Species
Observed
Control (%)

Expected
Control (%)

Interaction

Halosulfuron +

Thifensulfuron

(53 g/ha)

Barnyardgrass 89 98 Antagonistic[6]

Halosulfuron +

Thifensulfuron

(34 g/ha)

Barnyardgrass 96 - Neutral[6]

Bispyribac Barnyardgrass 91 97
Neutral (at 28

DAIT)[6]

Penoxsulam Barnyardgrass - - Antagonistic[7]

Propanil
Weedy Rice &

Barnyardgrass

7-20% lower

than expected
- Antagonistic[7]

Quinclorac
Weedy Rice &

Barnyardgrass

7-20% lower

than expected
- Antagonistic[7]

2,4-D choline

(800 g/ha)

V3 Volunteer

Corn

33% less than

expected
- Antagonistic[7]

Imazethapyr

Large Crabgrass,

Fall Panicum,

Broadleaf

Signalgrass

Decreased

control
- Antagonistic[7]

Table 2: Efficacy of Sequential Applications of Quizalofop-P
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Herbicide
Combination

Application Timing Weed Species Weed Control (%)

Quizalofop-P &

Propanil +

Thiobencarb

Quizalofop-P 1, 3, or 7

days before Propanil

+ Thiobencarb

Red Rice, 'CL-111',

'CLXL-745'
>91[10][11]

Quizalofop-P &

Propanil +

Thiobencarb

Tank-mix
Red Rice, 'CL-111',

'CLXL-745'
70-76[10][11]

Quizalofop-P &

Propanil +

Thiobencarb

Quizalofop-P 1 or 3

days after Propanil +

Thiobencarb

Red Rice, 'CL-111',

'CLXL-745'
70-76[11]

Quizalofop-P &

Imazethapyr

Imazethapyr 5 days

before or 1 day after

Quizalofop-P

Large Crabgrass, Fall

Panicum, Broadleaf

Signalgrass

No decrease in

control[7]

Experimental Protocols
The data presented in this guide are derived from studies employing rigorous experimental

protocols. A general methodology is outlined below.

General Experimental Protocol

Experimental Design: Field and greenhouse experiments were typically conducted using a

randomized complete block design with multiple replications.

Treatments: Treatments included quizalofop-P applied alone, tank-mixed with various

broadleaf herbicides, and applied sequentially at different time intervals (e.g., 1, 3, 5, or 7

days before or after the broadleaf herbicide application). A non-treated control was also

included for comparison.

Application: Herbicides were applied using calibrated research sprayers to ensure accurate

and uniform application. Application rates, spray volumes, and nozzle types were in

accordance with standard practices.
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Weed Species and Growth Stage: A variety of grass weed species were targeted, typically at

the 2-4 leaf stage for optimal control.

Data Collection: Weed control was visually assessed at various intervals after treatment

(e.g., 14, 28, and 42 days after initial treatment - DAIT) on a scale of 0% (no control) to

100% (complete control). Weed biomass reduction was also often measured.

Data Analysis: The interaction between herbicides in tank-mixes was often determined using

Colby's method, where an "expected" level of control is calculated from the performance of

each herbicide applied individually.[7][12] Statistical analyses, such as Analysis of Variance

(ANOVA) and mean separation tests (e.g., Tukey's HSD), were used to determine significant

differences between treatments.[12]

Visualizing Application Strategies
The following diagrams illustrate the different application strategies and the concept of

herbicide interaction.

Tank-Mix Application

Quizalofop-P + Broadleaf Herbicide Grass & Broadleaf Weeds
Simultaneous Application

Click to download full resolution via product page

Caption: Workflow of a tank-mix application.
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Sequential Application

Quizalofop-P

Grass & Broadleaf Weeds
Application 1

Broadleaf Herbicide Application 2 (Time Interval)

Click to download full resolution via product page

Caption: Workflow of a sequential application.

Herbicide Interaction Logic

Observed Control

Synergism

>

Antagonism

<

Additive/Neutral

=

Expected Control (Colby's)

Click to download full resolution via product page

Caption: Logic of herbicide interaction assessment.

Conclusion

While tank-mixing quizalofop-P with broadleaf herbicides offers the convenience of a single

application, the potential for antagonism and reduced grass weed control is a significant

concern, particularly with ALS-inhibiting and auxinic herbicides.[7][9] Experimental data

consistently demonstrates that sequential applications, especially when quizalofop-P is
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applied prior to the broadleaf herbicide, can effectively mitigate this antagonism and ensure

optimal efficacy against target grass weeds.[7][10][11] Therefore, for achieving broad-spectrum

weed control while maintaining the robust grass-killing activity of quizalofop-P, a carefully

timed sequential application strategy is often the superior approach. Researchers and drug

development professionals should consider these interactions when designing weed

management programs to maximize efficacy and minimize the risk of control failures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662796#efficacy-of-quizalofop-p-tank-mixes-versus-
sequential-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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